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Compound of Interest

Neuropeptide Y (29-64), amide,

Compound Name:
human TFA

Cat. No.: B1574824

Get Quote

Executive Summary & Nomenclature Clarification

Critical Note on Nomenclature: In the context of this protocol, NPY (29-64) refers to the mature,

biologically active 36-amino acid Neuropeptide Y.

Prepro-NPY (1-97): The full precursor protein.

Signal Peptide (1-28): Cleaved during processing.

Mature NPY (29-64): The active 36-mer (often labeled commercially as NPY 1-36).

C-Flanking Peptide (67-97): CPON.

This guide details the optimized reconstitution, storage, and handling of this specific 36-amino
acid sequence to prevent common experimental failures such as aggregation, oxidation, and
surface adsorption.

Physicochemical Profile
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Understanding the molecular properties of NPY is a prerequisite for successful handling. NPY

is a basic peptide with significant hydrophobic character in its amphipathic alpha-helical region.

Table 1: Molecular Specifications

Property Value | Description Experimental Implication
YPSKPDNPGEDAPAEDMARY  Contains Metl7 (Oxidation
Sequence ]
YSALRHYINLITRQRY-NH:z risk).
) ) Forms stable secondary
Length 36 Amino Acids
structures (PP-fold).
_ Verify via Mass Spec if activity
Molecular Weight ~4272.7 Da )
is lost.
) ) ) High Solubility in Acidic Media.
Isoelectric Paoint (pl) ~10.5 (Basic)

Low solubility at pH > 8.0.

Net Charge (pH 7.0)

Positive (+3 to +4)

Adsorbs avidly to negatively

charged glass/plastic surfaces.

Hydrophobicity

Amphipathic Helix

Prone to aggregation at high

concentrations (>1 mM).

Reconstitution Protocol

Objective: Solubilize the peptide while minimizing oxidation of Methionine-17 and preventing

loss due to adsorption.

Materials Required[1][2][3][41[5][6][7][8][9][10]

Vessel: Siliconized microcentrifuge tubes or "Protein LoBind" tubes (Eppendorf). DO NOT

use standard polystyrene or glass.

Solvent A (Primary): 0.1% Acetic Acid (v/v) in sterile, endotoxin-free water.

Solvent B (Buffer): PBS or Saline (pH 7.4) + 0.1% BSA (Bovine Serum Albumin).

Atmosphere: Nitrogen or Argon gas (optional but recommended for long-term stock).
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Step-by-Step Methodology
Phase 1: Preparation & Weighing

» Equilibration: Allow the lyophilized peptide vial to equilibrate to room temperature (20-25°C)
before opening. This prevents condensation from forming on the hygroscopic powder.

o Centrifugation: Briefly centrifuge the vial (10,000 x g for 30 sec) to ensure the peptide pellet
is at the bottom.

e Gross vs. Net Weight: Calculate the required solvent volume based on Net Peptide Content,
not the gross weight of the powder (which includes counter-ions and water).

o Formula:Volume (mL) = (Gross Weight mg x % Peptide Content) / Target Conc (mg/mL)

Phase 2: Primary Solubilization (Stock Solution)
Target Concentration: 1.0 mg/mL (approx. 234 uM).

o Why Acid? NPY is highly basic (pl ~10.5). Reconstituting in neutral water can lead to slow
aggregation. 0.1% Acetic acid protonates the basic residues (Arg/Lys), ensuring electrostatic
repulsion and rapid solubility.

e Add 0.1% Acetic Acid directly to the lyophilized pellet.
e Do NOT Vortex. Vortexing introduces oxygen (oxidizing Met17) and shear stress.

e Dissolve: Gently swirl or pipette up and down (slowly) to dissolve.

Sonication: If visible particles remain, sonicate in a water bath for 15-30 seconds.

Phase 3: Aliquoting & Storage

» Divide the stock solution into single-use aliquots (e.g., 10-50 pL) in LoBind tubes.
o Flash Freeze: Snap-freeze aliquots in liquid nitrogen or dry ice/ethanol.

o Store: -80°C is preferred. Stable for 6-12 months.

Phase 4: Preparation for Assay (Working Solution)
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e Thaw a stock aliquot on ice.
 Dilute to working concentration (e.g., 100 nM) using Solvent B (PBS + 0.1% BSA).

o Critical: The BSA acts as a "sacrificial protein," coating the plastic walls to prevent NPY
adsorption. Without BSA, you may lose up to 90% of NPY at nanomolar concentrations.

Visualization: Workflow & Mechanism
Diagram 1: Reconstitution Logic Flow

This decision tree ensures the correct solvent is selected based on the peptide's immediate
application.
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Caption: Logic flow for NPY reconstitution, emphasizing the critical branching for solvent
selection and immediate usage versus storage.

Diagram 2: NPY-Y2 Receptor Sighaling Pathway

NPY (29-64) acts primarily via the Y2 receptor. Understanding this pathway is essential for
designing downstream functional assays (e.g., CAMP inhibition or Calcium flux).

-
-
-

NPY (29-64) Binds Y2 Receptor Activates Gilo Protein Activates (G-beta-gamma GIRK Channels
(Agonist) (GPCR) Complex (K+ Efflux)

Inhibits
Ca2+ Channels
(Inhibition)

Click to download full resolution via product page

Caption: Mechanism of Action. NPY (29-64) binds Y2R, triggering Gi/o coupling which inhibits
Adenylyl Cyclase (lowering cAMP) and modulates ion channels.

Troubleshooting Guide
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Issue Probable Cause Corrective Action

) Add 10% Acetic Acid dropwise
pH is near pl (10.5) or salt

Precipitation hock until clear. Ensure stock is not
shock.
made directly in high-salt PBS.

Check Mass Spec for +16 Da
Low Bioactivity Oxidation of Met17. shift. Use fresh stock; ensure

no vortexing was used.

Critical: Switch to LoBind
Inconsistent Data Adsorption to plastic. tubes. Ensure 0.1% BSAs in
the assay buffer.

If DMSO was used (not
Cell Toxicity Residual organic solvent. recommended), keep final

concentration <0.1% in culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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